Cas no 62345-02-2 (1,4-Naphthalenedione, 2-hydroxy-7,8-dimethoxy-)

• Product name: 1,4-Naphthalenedione, 2-hydroxy-7,8-dimethoxy-
• CAS No: 62345-02-2
• MF: C₁₂H₁₀O₅
• MW: 234.2048
• CID: 448680
• PubChem ID: 71387365

1,4-Naphthalenedione, 2-hydroxy-7,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-hydroxy-7,8-dimethoxy-
• 4-hydroxy-7,8-dimethoxynaphthalene-1,2-dione
• 62345-02-2
• DTXSID00809494

• Inchi： InChI=1S/C12H10O5/c1-16-9-4-3-6-7(13)5-8(14)11(15)10(6)12(9)17-2/h3-5,13H,1-2H3
• InChI Key： FKGVCYPEBRYQOF-UHFFFAOYSA-N
• SMILES： COC1=C(C2=C(C=C1)C(=CC(=O)C2=O)O)OC

Computed Properties

• Exact Mass: 234.0528
• Monoisotopic Mass: 234.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 72.83